Cas no 1286721-89-8 (1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide
• CAS No: 1286721-89-8
• MF: C₁₆H₁₉ClN₂O₃S
• MW: 354.851661920547
• CID: 6063920
• PubChem ID: 52906846
• Update Time: 2025-06-20

1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide
• AKOS024522495
• F5854-2220
• 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-[(pyridin-4-yl)methyl]methanesulfonamide
• 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)methanesulfonamide
• 1286721-89-8

• Inchi： 1S/C16H19ClN2O3S/c1-22-11-10-19(12-14-6-8-18-9-7-14)23(20,21)13-15-4-2-3-5-16(15)17/h2-9H,10-13H2,1H3
• InChI Key： AZPJUIXHKLXWHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(N(CC1C=CN=CC=1)CCOC)(=O)=O

Computed Properties

• Exact Mass: 354.0804913g/mol
• Monoisotopic Mass: 354.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide

1-(2-Chlorophenyl)-N-(2-Methoxyethyl)-N-(Pyridin-4-yl)methylmethanesulfonamide (CAS No. 1286721-89-8): An Overview

1-(2-Chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide (CAS No. 1286721-89-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of methanesulfonamide and features a complex molecular structure with a 2-chlorophenyl group, a 2-methoxyethyl group, and a pyridin-4-ylmethyl group. The unique combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research.

The chemical structure of 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide is characterized by its methanesulfonamide core, which is a common moiety in many pharmaceuticals due to its ability to modulate various biological processes. The presence of the 2-chlorophenyl group adds lipophilicity to the molecule, enhancing its ability to cross cell membranes and interact with intracellular targets. The 2-methoxyethyl group contributes to the compound's solubility and stability, while the pyridin-4-ylmethyl group provides additional pharmacological properties.

Recent studies have highlighted the potential of 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide have also been studied in detail. Animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it suitable for further development as an oral therapeutic agent.

In terms of safety, preliminary toxicological studies have indicated that 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide is well-tolerated at therapeutic doses. However, more comprehensive safety assessments are required to fully evaluate its long-term effects and potential side effects in humans.

The development of 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide as a therapeutic agent is ongoing, with several clinical trials currently underway. These trials aim to further elucidate the compound's efficacy and safety in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating promising activity against target diseases while maintaining an acceptable safety profile.

In conclusion, 1-(2-chlorophenyl)-N-(2-methoxyethyl)-N-(pyridin-4-yl)methylmethanesulfonamide (CAS No. 1286721-89-8) represents a promising candidate for the treatment of various inflammatory and cancerous conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As more data from ongoing clinical trials become available, the full potential of this compound will likely be realized.